Cas no 51785-23-0 (2-Piperidin-2-yl-1H-benzoimidazole)

• Product Name: 2-Piperidin-2-yl-1H-benzoimidazole
• CAS No: 51785-23-0
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• MDL: MFCD06739012
• CID: 935820
• PubChem ID: 434113
• Update Time: 2025-10-20

2-Piperidin-2-yl-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-piperidinyl)-1H-Benzimidazole
• 2-(Piperidin-2-yl)-1H-benzo[d]imidazole
• 2-piperidin-2-yl-1H-benzimidazole
• 2-Piperidin-2-yl-1H-benzimidazole dihydrochloride
• 2-Piperidin-2-yl-1H-benzoimidazole
• 2-(2-piperidyl)benzimidazole
• 2-(piperidin-2-yl)-1H-1,3-benzodiazole
• 2-(piperidin-2-yl)-1H-benzimidazole
• AB28383
• 51785-23-0
• WADQLYMWCOLMMB-UHFFFAOYSA-N
• CS-0035302
• AKOS000154413
• BBL012289
• EN300-247746
• DB-071407
• SCHEMBL5638527
• CS-15604
• MFCD06739012
• DTXSID50330980
• AM20040611
• 2-Piperidyl-benzimidazol
• Z283679094
• AKOS016343993
• 2-(2-piperidyl)-1H-benzimidazole
• STK737668
• A828770
• CS-WAA0036
• 2-(2-Piperidinyl)-1H-benzimidazole #
• ALBB-025401
• 1H-benzimidazole, 2-(2-piperidinyl)-, dihydrochloride

• MDL： MFCD06739012
• Inchi： 1S/C12H15N3/c1-2-6-10-9(5-1)14-12(15-10)11-7-3-4-8-13-11/h1-2,5-6,11,13H,3-4,7-8H2,(H,14,15)
• InChI Key： WADQLYMWCOLMMB-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 201.12700
• Monoisotopic Mass: 201.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.167
• Boiling Point: 441.3°C at 760 mmHg
• Flash Point: 220.7°C
• Refractive Index: 1.628
• PSA: 40.71000
• LogP: 2.70630

2-Piperidin-2-yl-1H-benzoimidazole Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-Piperidin-2-yl-1H-benzoimidazole

2-Piperidin-2-yl-1H-benzoimidazole: A Comprehensive Overview

2-Piperidin-2-yl-1H-benzoimidazole (CAS No. 51785-23-0) is a unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its benzoimidazole core and piperidine substituent, exhibits a diverse range of chemical properties and potential applications. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structural features and functional versatility.

The benzoimidazole moiety is a fused bicyclic structure consisting of a benzene ring and an imidazole ring. This structure imparts aromatic stability and enables the molecule to participate in various non-covalent interactions, such as π-π stacking and hydrogen bonding. The piperidine group, on the other hand, introduces a six-membered saturated ring with nitrogen at the 2-position. This substituent not only enhances the compound's lipophilicity but also provides a rigid framework for further functionalization.

Recent studies have explored the synthesis of 2-piperidin-2-yl-1H-benzoimidazole through various routes, including condensation reactions and cyclization processes. One notable approach involves the reaction of o-phenylenediamine derivatives with aldehydes or ketones in the presence of appropriate catalysts. This method has been optimized to achieve high yields and excellent stereocontrol, making it a cornerstone for large-scale production.

The compound's unique electronic properties have made it a valuable component in drug design. For instance, benzoimidazoles are known to exhibit anti-inflammatory, antitumor, and antimicrobial activities. The incorporation of the piperidine group further modulates these properties, potentially enhancing bioavailability and therapeutic efficacy. Researchers have demonstrated that 2-piperidin-2-yl-1H-benzoimidazole derivatives can act as inhibitors of key enzymes involved in cancer progression, such as tyrosine kinases and histone deacetylases.

In addition to its biological applications, 2-piperidin-2-yl-1H-benzoimidazole has found utility in materials science. Its ability to form self-assembled monolayers and coordinate with metal ions makes it a promising candidate for use in sensors, catalysis, and nanotechnology. Recent experiments have highlighted its potential as a building block for metal-organic frameworks (MOFs), which are widely used in gas storage and separation technologies.

The environmental impact of 2-piperidin-2-yl-1H-benzoimidazole has also been a topic of interest. Studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to assess its long-term effects on ecosystems and develop sustainable synthesis pathways.

In conclusion, 2-piperidin-2-yl-1H-benzoimidazole (CAS No. 51785-23-0) is a multifaceted compound with applications spanning multiple disciplines. Its versatile structure, combined with recent advancements in synthetic chemistry and computational analysis, positions it as a key player in future innovations across medicine, materials science, and beyond.